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Compound of Interest

Compound Name: Isobornyl methacrylate

Cat. No.: B097067 Get Quote

An In-depth Technical Guide to Isobornyl Methacrylate

Introduction
Isobornyl methacrylate (IBOMA) is a monofunctional methacrylate monomer recognized for

its unique bicyclic structure, which imparts valuable properties to the polymers it forms.[1] The

bulky isobornyl group provides steric hindrance, resulting in polymers with high glass transition

temperatures (Tg), enhanced thermal stability, and excellent weather resistance.[1][2][3] This

technical guide provides a comprehensive overview of Isobornyl Methacrylate, including its

chemical identifiers, physical and chemical properties, synthesis protocols, and applications,

with a focus on its relevance to researchers, scientists, and professionals in drug development.

Chemical Identifiers
A clear identification of a chemical compound is fundamental for research and regulatory

purposes. The following table summarizes the key identifiers for Isobornyl Methacrylate.
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Identifier Type Value

CAS Number 7534-94-3[1][4][5][6][7]

EC Number 231-403-1[5][6]

IUPAC Name
[(1R,2R,4R)-1,7,7-trimethyl-2-

bicyclo[2.2.1]heptanyl] 2-methylprop-2-enoate[5]

Molecular Formula C₁₄H₂₂O₂[5][6]

Molecular Weight 222.32 g/mol [5][6]

InChI

InChI=1S/C14H22O2/c1-9(2)12(15)16-11-8-10-

6-7-14(11,5)13(10,3)4/h10-11H,1,6-8H2,2-

5H3/t10-,11-,14+/m1/s1[5]

InChIKey IAXXETNIOYFMLW-GYSYKLTISA-N[5]

SMILES
CC(=C)C(=O)O[C@@H]1C[C@H]2CC[C@@]1(

C2(C)C)C[5]

Synonyms IBOMA, Methacrylic acid isobornyl ester[6][8]

Physicochemical Properties
The distinct properties of IBOMA make it a versatile monomer in various applications. Its

hydrophobic nature and bulky structure contribute to the durability and performance of the

resulting polymers.[1]
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Property Value

Appearance Colorless transparent liquid[4]

Density 0.983 g/mL at 25 °C[4][6][7]

Boiling Point 127-129 °C at 15 mm Hg[4][7][9]

Melting Point -60 °C[9]

Refractive Index (n20/D) 1.477[4][7][9]

Viscosity 2-10 cps at 25 °C[10]

Vapor Pressure 7.5 Pa at 20 °C[4][9]

Water Solubility Negligible[9]

Glass Transition Temperature (Tg) 110 °C[10]

Experimental Protocols
Synthesis of Isobornyl Methacrylate
Several methods are employed for the synthesis of Isobornyl Methacrylate. A common

approach is the esterification of isoborneol with methacrylic acid or its derivatives.[1]

Method 1: Esterification of Isoborneol with Methacryloyl Chloride[11]

Dissolve 1.5 g of isoborneol/borneol mixture and 0.7 mL of triethylamine in 25 mL of

dichloromethane in a 50 mL flask.

Cool the mixture in an ice bath.

Add 0.9 mL of methacryloyl chloride dropwise to the stirred mixture.

After the addition is complete, bring the mixture to room temperature and continue stirring for

24 hours.

Wash the product with water (3 x 70 mL) and dry it over anhydrous MgSO₄.
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Purify the final product using silica gel column chromatography with a heptane/ether (90/10)

mixture as the eluent.

Method 2: Transesterification of Isobornyl Acetate[7]

Charge a 3-L, 4-necked round-bottomed flask with 588 g (3 moles) of isobornyl acetate, 300

g of cyclohexane, and 450 g (4.5 moles) of methyl methacrylate.

Equip the flask with a mechanical stirrer, air sparge (10-15 mL/min), thermocouple, a 12-inch

packed column, and a variable reflux head.

Heat the mixture to reflux and distill off approximately 10 mL of a cyclohexane/water

azeotrope over 15 minutes.

Add a solution of 10% lithium t-butoxide in cyclohexane (40 g, 0.05 moles).

Maintain the reaction under total reflux until the head temperature drops to 57 °C.

Remove the cyclohexane/methyl acetate azeotrope at a 9:1 reflux ratio.

Continue the reaction until the ratio of isobornyl methacrylate to isobornyl acetate is

greater than 100.
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Reactants

Process Product

Isoborneol

Mixing & Cooling
(Ice Bath)

Methacryloyl Chloride

Triethylamine (Base)

Dichloromethane (Solvent)

Stirring at RT
(24 hours)

Dropwise Addition
Washing with Water Drying over MgSO4 Column Chromatography Isobornyl Methacrylate
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Structural Features

Resulting Properties

Applications

Isobornyl Methacrylate
(IBOMA)

Bulky Bicyclic Group Hydrophobic NatureMethacrylate Functionality

High Glass Transition Temp (Tg)Low Polymerization Shrinkage Hardness & Abrasion Resistance Water Resistance

Coatings & InksAdhesives Dental Resins Drug Delivery

UV & Weather Resistance

Optical Materials

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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